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Compound of Interest

Compound Name: 2,4-Dimethoxybenzohydrazide
CAS No.: 103956-10-1
Cat. No.: B010579
. J

Chemical Identity & Physicochemical Profile

2,4-Dimethoxybenzohydrazide is a substituted benzohydrazide characterized by an electron-
rich benzene ring due to two methoxy groups. It serves as a nucleophilic building block in the
construction of hydrazones, pyrazoles, and "safety-catch" linkers for solid-phase synthesis.

Core Identifiers
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Parameter Detail
CAS Registry Number 103956-10-1
IUPAC Name 2,4-Dimethoxybenzohydrazide
C
H
Molecular Formula N
O
Molecular Weight 196.20 g/mol
SMILES COC1=CC(=C(C=C1)C(=O)NN)OC
Appearance White to off-white crystalline solid
Melting Point 201-202 °C (Literature value)

Soluble in DMSO, DMF, Methanol (hot);

Solubilit
Y sparingly soluble in water.[1][2]

Hazard Identification & Toxicology (GHS)

While specific toxicological data (LD50) for this isomer is limited in the public domain, it must be
handled with the rigorous precautions standard for organic hydrazides. The hydrazide moiety (-
CONHNH

) is chemically reactive and potentially bioactive.

GHS Classification (Derived)

 Signal Word:WARNING
e Hazard Statements:
o H302: Harmful if swallowed (Acute Toxicity, Oral).

o H315: Causes skin irritation.
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o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Mechanistic Toxicity Risks

o Skin Sensitization: Hydrazides are known sensitizers. Repeated dermal exposure may lead
to allergic contact dermatitis.

e Enzyme Inhibition: The hydrazide group can inhibit pyridoxal phosphate-dependent enzymes
(Vitamin B6), potentially leading to neurological effects if ingested in significant quantities.

o Reducibility: As a reducing agent, it can react exothermically with strong oxidizers.

Safe Handling Protocols
Engineering Controls

o Primary Barrier: All weighing and open-vessel transfers must be performed inside a certified
Chemical Fume Hood.

 Airflow: Maintain face velocity >0.5 m/s to prevent inhalation of dust.

Personal Protective Equipment (PPE)

o Respiratory: If fume hood work is not possible (e.g., equipment maintenance), use a NIOSH-
approved respirator with N95 (dust) and OV (organic vapor) cartridges.

o Dermal: Nitrile gloves (minimum thickness 0.11 mm). Double-gloving is recommended during
synthesis or when handling solutions >0.1 M.

e Ocular: Chemical splash goggles. Safety glasses are insufficient if fine powders are being
manipulated.

Operational Workflow: Weighing & Transfer

To maintain containment and preventing cross-contamination:
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Figure 1: Safe handling lifecycle for 2,4-Dimethoxybenzohydrazide to ensure operator safety
and compound integrity.

Storage & Stability

The 2,4-dimethoxy substitution pattern activates the aromatic ring, making the compound
slightly more susceptible to oxidative degradation than unsubstituted benzohydrazide.

Critical Storage Parameters

Parameter Requirement Reason

Slows thermal decomposition

Temperature 2-8 °C (Refrigerated) )
and hydrolysis.
Hydrazides can auto-oxidize in
Atmosphere Inert Gas (Argon/Nitrogen) air to form azo compounds or
hydrazones.
_ Protects from light; prevents
Container Amber Glass o
photo-oxidation.
Hygroscopic nature can lead to
Desiccant Required hydrolysis of the amide bond

over time.

Incompatibility Warning: Do NOT store near:
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o Aldehydes/Ketones: Spontaneous formation of hydrazones (condensation reaction) will
occur, ruining the reagent.

e Strong Oxidizers: (e.g., Permanganates, Peroxides) Risk of fire or explosion.

Synthesis & Applications Context

Understanding the reactivity of 2,4-Dimethoxybenzohydrazide is essential for designing safe
experimental setups.

Primary Reactivity

The compound acts as a nucleophile via the terminal nitrogen (-NH

). It is commonly used to synthesize:

o Schiff Bases (Hydrazones): Biologically active compounds with antimicrobial or anticancer
properties.

o Heterocycles: Precursor for 1,3,4-oxadiazoles and pyrazoles.

e Linkers: The "2,4-dimethoxy" group is acid-labile, making this hydrazide useful in solid-phase
peptide synthesis (SPPS) as a cleavable linker.
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Figure 2: Synthetic pathway illustrating the role of 2,4-Dimethoxybenzohydrazide as a central
intermediate.[3]

Emergency Response & Disposal
Spill Cleanup

o Solid Spill: Do not dry sweep. Dampen with water to prevent dust generation, then scoop into
a waste container.

» Solution Spill: Absorb with vermiculite or sand.

o Decontamination: Wash the area with a dilute bleach solution (10% sodium hypochlorite).
Bleach oxidizes the hydrazide to nitrogen gas and water, effectively neutralizing the toxic
moiety.
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Disposal

o Waste Stream: Segregate as Hazardous Organic Waste.
e Labeling: Must be labeled "Toxic" and "Reducing Agent".

e Destruction: Incineration is the preferred method. Chemical oxidation (bleach treatment) can
be used for small glassware rinsing but not for bulk disposal without EHS approval.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Safety, Handling, and Storage of 2,4-
Dimethoxybenzohydrazide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010579#safety-handling-and-storage-of-2-4-
dimethoxybenzohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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